Cas no 1152905-51-5 (3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol
• CAS No: 1152905-51-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5166743
• PubChem ID: 43220368
• Update Time: 2026-03-04

3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(2,4,5-trimethylphenyl)methyl]amino]-
• 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C13H21NO/c1-10-7-12(3)13(8-11(10)2)9-14-5-4-6-15/h7-8,14-15H,4-6,9H2,1-3H3
• InChI Key： MUCLDLCWGOXIIU-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC(C)=C(C)C=C1C

Additional information on 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol

3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol: A Comprehensive Overview

3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol (CAS No. 1152905-51-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methylamino group and trimethylphenyl substituent, which confer specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol is C₁₃H₂₁NO, and its molecular weight is approximately 207.30 g/mol. The compound's structure consists of a trimethylphenyl ring attached to a methylamino group via a methylene bridge, with the entire moiety linked to a propan-1-ol chain. This unique arrangement of functional groups provides the compound with a combination of aromatic and aliphatic characteristics, which can influence its reactivity and solubility properties.

In the realm of pharmaceutical research, 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to interact with specific biological targets, such as receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits selective binding to G-protein coupled receptors (GPCRs), which are important targets for many therapeutic agents. The researchers found that the methylamino group plays a crucial role in enhancing the compound's affinity for these receptors, suggesting its potential as a scaffold for designing more potent and selective drugs.

Beyond its pharmaceutical applications, 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol has also been explored for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A study published in the Journal of Materials Chemistry C in 2023 investigated the use of this compound as a building block for the preparation of functional polymers. The researchers demonstrated that the trimethylphenyl substituent can enhance the thermal stability and mechanical strength of the resulting polymers, making them suitable for applications in electronics and coatings.

The synthesis of 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-bromopropan-1-ol with (2,4,5-trimethylphenyl)methanamine in the presence of a suitable base. This method has been refined to achieve high yields and minimal side products, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that reduce waste and energy consumption.

The safety profile of 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that the compound exhibits low toxicity at typical exposure levels and does not pose significant health hazards when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to ensure worker safety.

In conclusion, 3-{(2,4,5-trimethylphenyl)methylamino}propan-1-ol (CAS No. 1152905-51-5) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovative solutions in various fields. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.